N,2-Dihydroxy-5-nitrobenzamide
Overview
Description
N,2-Dihydroxy-5-nitrobenzamide is a chemical compound with the molecular formula C7H6N2O5 . It has a molecular weight of 198.14 . The compound appears as a pale-yellow to yellow-brown solid .
Molecular Structure Analysis
The InChI code for N,2-Dihydroxy-5-nitrobenzamide is 1S/C7H6N2O5/c10-6-2-1-4 (9 (13)14)3-5 (6)7 (11)8-12/h1-3,10,12H, (H,8,11) . This indicates the presence of a benzamide group with nitro and hydroxy substituents.Physical And Chemical Properties Analysis
N,2-Dihydroxy-5-nitrobenzamide is a pale-yellow to yellow-brown solid . The compound should be stored in a refrigerator and it is shipped at room temperature .Scientific Research Applications
-
- N,2-Dihydroxy-5-nitrobenzamide is a chemical compound with the CAS Number: 61494-42-6 . It is used in various areas of research including Life Science, Material Science, Chemical Synthesis, Chromatography, Analytical and many others .
- The compound is a pale-yellow to yellow-brown solid and is stored in a refrigerator .
- Unfortunately, the specific methods of application or experimental procedures are not provided in the source .
- The outcomes or results of its use in these fields are not specified in the source .
-
- The compound has been studied in the field of crystallography . An intra-molecular O - H⋯O hydrogen bond generates an S (6) ring in the title compound .
- In the crystal, inversion dimers linked by pairs of N - H⋯O hydrogen bonds occur . Weak C - H⋯O links consolidate the packing, leading to R 2 1 (7) and R 2 2 (10) loops within (100) polymeric sheets .
- The research was published in the journal Acta Crystallographica Section E: Structure Reports Online .
-
- The compound is used in the study of biomolecule:ligand complexes, free energy calculations, structure-based drug design and refinement of x-ray crystal complexes .
- The specific methods of application or experimental procedures are not provided in the source .
- The outcomes or results of its use in these fields are not specified in the source .
-
- N,2-Dihydroxy-5-nitrobenzamide is a chemical compound with the CAS Number: 61494-42-6 . It is used in various areas of research including Life Science, Material Science, Chemical Synthesis, Chromatography, Analytical and many others .
- The compound is a pale-yellow to yellow-brown solid and is stored in a refrigerator .
- Unfortunately, the specific methods of application or experimental procedures are not provided in the source .
- The outcomes or results of its use in these fields are not specified in the source .
-
- The compound has been studied in the field of crystallography . An intra-molecular O - H⋯O hydrogen bond generates an S (6) ring in the title compound .
- In the crystal, inversion dimers linked by pairs of N - H⋯O hydrogen bonds occur . Weak C - H⋯O links consolidate the packing, leading to R 2 1 (7) and R 2 2 (10) loops within (100) polymeric sheets .
- The research was published in the journal Acta Crystallographica Section E: Structure Reports Online .
-
- The compound is used in the study of biomolecule:ligand complexes, free energy calculations, structure-based drug design and refinement of x-ray crystal complexes .
- The specific methods of application or experimental procedures are not provided in the source .
- The outcomes or results of its use in these fields are not specified in the source .
-
- N,2-Dihydroxy-5-nitrobenzamide is a chemical compound with the CAS Number: 61494-42-6 . It is used in various areas of research including Life Science, Material Science, Chemical Synthesis, Chromatography, Analytical and many others .
- The compound is a pale-yellow to yellow-brown solid and is stored in a refrigerator .
- Unfortunately, the specific methods of application or experimental procedures are not provided in the source .
- The outcomes or results of its use in these fields are not specified in the source .
-
- The compound has been studied in the field of crystallography . An intra-molecular O - H⋯O hydrogen bond generates an S (6) ring in the title compound .
- In the crystal, inversion dimers linked by pairs of N - H⋯O hydrogen bonds occur . Weak C - H⋯O links consolidate the packing, leading to R 2 1 (7) and R 2 2 (10) loops within (100) polymeric sheets .
- The research was published in the journal Acta Crystallographica Section E: Structure Reports Online .
-
- The compound is used in the study of biomolecule:ligand complexes, free energy calculations, structure-based drug design and refinement of x-ray crystal complexes .
- The specific methods of application or experimental procedures are not provided in the source .
- The outcomes or results of its use in these fields are not specified in the source .
Safety And Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, H335 , indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, and rinsing cautiously with water for several minutes in case of eye contact .
properties
IUPAC Name |
N,2-dihydroxy-5-nitrobenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O5/c10-6-2-1-4(9(13)14)3-5(6)7(11)8-12/h1-3,10,12H,(H,8,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYKZWVSSOQBABP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])C(=O)NO)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30438534 |
Source
|
| Record name | N,2-Dihydroxy-5-nitrobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30438534 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,2-Dihydroxy-5-nitrobenzamide | |
CAS RN |
61494-42-6 |
Source
|
| Record name | N,2-Dihydroxy-5-nitrobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30438534 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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